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Introduction

HT-2157, also known as SNAP-37889, is a selective, high-affinity, competitive antagonist of the
galanin-3 receptor (Gal3).[1][2][3] The neuropeptide galanin, through its receptors, is implicated
in a variety of physiological and pathophysiological processes, including anxiety, depression,
and substance abuse.[4][5] HT-2157, by blocking the Gal3 receptor, has shown potential in
preclinical studies for reducing alcohol and morphine self-administration in mice, as well as
exhibiting anxiolytic- and antidepressant-like effects.[1][6] These notes provide detailed
protocols for the administration of HT-2157 to mice via intraperitoneal, oral, and intravenous
routes, based on available literature and standard laboratory practices.

Mechanism of Action

HT-2157 exerts its pharmacological effects by selectively binding to and blocking the Gal3
receptor. The Gal3 receptor is a G-protein coupled receptor (GPCR) that primarily signals
through the Gai/o pathway.[7] Activation of the Gal3 receptor by its endogenous ligand, galanin,
leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP
(cAMP) levels.[7][8] By antagonizing this receptor, HT-2157 prevents the galanin-induced
downstream signaling cascade.

Signaling Pathway of HT-2157
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Caption: Signaling pathway of the Gal3 receptor and the inhibitory action of HT-2157.

Quantitative Data Summary
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The following tables summarize the available quantitative data for HT-2157 administration in
mice. It is important to note that specific pharmacokinetic data for HT-2157 in mice is not
readily available in the public domain.

Table 1: Reported Dosages of HT-2157 (SNAP-37889) in Mice

Administration Dosage Range
Study Focus Reference
Route (mglkg)

] ) Alcohol and morphine
Intraperitoneal (i.p.) 30 o ] [1]
self-administration

Stress-induced
Oral (p.o.) 0.3-30 ) [6]
hyperthermia

Table 2: Recommended Maximum Volumes for Administration in Mice

Administration Route Maximum Volume (ml/kg) Needle Gauge (G)
Intraperitoneal (i.p.) 10 25-27

Oral (p.0.) gavage 10 20-22 (gavage needle)
Intravenous (i.v.) tail vein 5 (bolus) 27-30

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and administration
of HT-2157 to mice.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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